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Compound of Interest

Compound Name: Orthosphenic Acid

Cat. No.: B192019

Currently, there is a significant lack of publicly available scientific literature detailing the specific
in vitro cytotoxic effects of isolated Orthosphenic Acid. Despite its identification as a natural
compound found in plants such as Tripterygium wilfordii and Salacia chinensis, dedicated
studies to characterize its cytotoxic profile, including quantitative data like IC50 values, detailed
experimental protocols, and its influence on cellular signaling pathways, could not be located in
a comprehensive search of scholarly articles and scientific databases.

Orthosphenic Acid is a hexacyclic triterpenoid with the molecular formula C30H4805 and the
CAS number 86632-20-4. It has been isolated from plant species that are known for their
traditional medicinal uses and for containing a variety of bioactive compounds.

While direct studies on Orthosphenic Acid are absent, some research has been conducted on
the crude extracts of the plants from which it is derived. For instance, methanol extracts of
Tripterygium wilfordii have demonstrated concentration-dependent inhibitory and toxic effects
on various cell lines, including lymphocytes and both human and monkey kidney cells[1].
Another study on compounds isolated from Tripterygium wilfordii roots detailed the cytotoxic
activities of other triterpenes against a panel of human tumor cell lines, though Orthosphenic
Acid was not among the compounds evaluated[2].

Similarly, research on Salacia chinensis has focused on the anti-inflammatory properties of its
extracts, which were found to be non-toxic to macrophage cell lines at the concentrations
tested[3]. Other reports mention the presence of various phytochemicals with cytotoxic
potential in Salacia chinensis, but do not provide specific data on Orthosphenic Acid itself[4]
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[5]. An entry in an encyclopedia of traditional Chinese medicines lists Orthosphenic Acid and
its natural sources but does not contain any cytotoxicity information[6].

Conclusion:

The absence of specific in vitro cytotoxicity studies on Orthosphenic Acid prevents the
creation of a detailed technical guide as requested. There is no quantitative data to summarize,
no established experimental protocols to detail, and no identified signaling pathways to
visualize. Further research is required to isolate Orthosphenic Acid and systematically
evaluate its potential cytotoxic effects to understand its biological activity and potential
therapeutic or toxicological relevance. Until such studies are conducted and published, a
comprehensive guide on its in vitro cytotoxicity cannot be formulated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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